Cas no 69313-51-5 (1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethanone)

• Product Name: 1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethanone
• CAS No: 69313-51-5
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 973429
• PubChem ID: 232075
• Update Time: 2025-04-19

1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethanone
• 1,1'-(2,4,5,6-tetramethylbenzene-1,3-diyl)diethanone
• 1,2,3,5-Tetramethyl-4,6-diacetyl-benzol
• 1,3-diacetyl-2,4,5,6-tetramethylbenzene
• 1,3-diacetyl-2,4,5,6-tetramethyl-benzene
• 1,3-Diacetyl-2,4,5,6-tetramethyl-benzol
• 1,5-diacetyl-2,3,4,6-tetramethylbenzene
• 41.61-Dioxo-1.2.3.5-tetramethyl-4.6-diaethyl-benzol
• AC1L5N3H
• AC1Q5CYM
• AG-J-53171
• AR-1B3428
• CTK5C9407
• eso-Diacetyl-isodurol
• KST-1B8708
• NSC29115
• 1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethan-1-one
• DTXSID80283016
• 69313-51-5
• NSC-29115

• Inchi： 1S/C14H18O2/c1-7-8(2)13(11(5)15)10(4)14(9(7)3)12(6)16/h1-6H3
• InChI Key： DZLQMFGPZLJGRU-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=C(C(C)=O)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14